Cas no 71566-57-9 (2H-Pyran,2-[(9E)-9-dodecen-1-yloxy]tetrahydro-)

2H-Pyran,2-[(9E)-9-dodecen-1-yloxy]tetrahydro- structure
71566-57-9 structure
Product name:2H-Pyran,2-[(9E)-9-dodecen-1-yloxy]tetrahydro-
CAS No:71566-57-9
MF:C17H32O2
MW:268.434785842896
CID:574939
PubChem ID:14159698

2H-Pyran,2-[(9E)-9-dodecen-1-yloxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran,2-[(9E)-9-dodecen-1-yloxy]tetrahydro-
    • (2R)-2-[(E)-dodec-9-enoxy]oxane
    • 2-[(E)-9-Dodecenyloxy]tetrahydro-2H-pyran
    • 2H-Pyran, 2-[(9E)-9-dodecen-1-yloxy]tetrahydro-
    • 2H-Pyran, 2-[(9E)-9-dodecenyloxy]tetrahydro-
    • DTXSID20887931
    • 71566-57-9
    • Inchi: InChI=1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-12-15-18-17-14-11-13-16-19-17/h3-4,17H,2,5-16H2,1H3/b4-3+
    • InChI Key: AVVCELTYKVUTOC-ONEGZZNKSA-N
    • SMILES: CCC=CCCCCCCCCOC1CCCCO1

Computed Properties

  • Exact Mass: 268.24036
  • Monoisotopic Mass: 268.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.9
  • Boiling Point: 364.8°C at 760 mmHg
  • Flash Point: 123.3°C
  • Refractive Index: 1.466
  • PSA: 18.46

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